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Compound of Interest

Neuropeptide Y (29-64), amide,

Compound Name:
human TFA

Cat. No.: B1574824

Get Quote

Core Identity & Nomenclature Clarification

Is Neuropeptide Y (29-64) different from standard NPY? No. This is a common point of

confusion.

» Neuropeptide Y (29-64) refers to the residues 29 through 64 of the Prepro-Neuropeptide Y
precursor.

e Once the signal peptide (1-28) and C-terminal flanking peptide are cleaved, the remaining
biologically active peptide is the Mature Neuropeptide Y (1-36).

» Technical Consensus: When you order NPY (29-64), you are handling the standard,
amidated 36-amino acid mature peptide (Sequence:
YPSKPDNPGEDAPAEDMARYYSALRHYINLITRQRY-NH2).

Stability Risk Profile: Why NPY Degrades

NPY (29-64) is chemically fragile due to three specific molecular mechanisms. Understanding
these is the first step to preventing data loss.
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Mechanism 1: Methionine Oxidation (The "Silent Killer")

NPY contains a Methionine residue at position 17 (Met-17). Methionine is highly susceptible to
oxidation by atmospheric oxygen, converting the thioether side chain into a sulfoxide (

).

e Impact: This adds +16 Da to the mass (detectable by LC-MS) and significantly alters the
peptide's hydrophobicity and receptor binding affinity (Y2 receptor selectivity).

e Prevention: Minimize air exposure.[1] Never vortex vigorously.

Mechanism 2: Surface Adsorption (The "Disappearing
Peptide")

NPY is amphipathic with hydrophobic patches. At nanomolar (nM) concentrations typical for
receptor binding assays, NPY rapidly adsorbs to standard polypropylene (PP) tubes and glass
surfaces.

e Impact: Up to 90% loss of effective concentration within 1 hour in standard tubes.

¢ Prevention: Use siliconized glass or "Low-Retention" (LoBind) plastics.

Mechanism 3: Proteolytic Cleavage

In biological media (plasma/serum), the enzyme DPP-IV (Dipeptidyl peptidase-4) rapidly
cleaves the N-terminal dipeptide (Tyr-Pro), creating NPY (3-36).

e Impact: NPY (3-36) is a Y2-selective agonist but loses Y1 activity. This unintended
conversion skews pharmacological profiling.

Visualization: Stability Pathways & Mitigation

The following diagram outlines the critical degradation pathways and the specific intervention
required at each step.
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Figure 1: Critical degradation pathways for Neuropeptide Y and required technical
interventions.

Master Protocol: Reconstitution & Storage

Goal: Create a high-concentration stock solution that resists oxidation and aggregation.
Step 1: The "Hard Spin"
Before opening the vial, centrifuge at 10,000 x g for 2 minutes.

+ Reasoning: Lyophilized peptide powder is electrostatically active and often coats the cap.
Opening without spinning causes invisible loss of peptide dust.

Step 2: Solvent Selection (The Decision Matrix)
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Solvent Suitability Rationale

NPY is generally soluble in
Sterile Water (Milli-Q) High water (>1 mg/mL).[2] Best for
immediate use.

Mild acidity (pH ~3-4)

protonates basic residues
0.1% Acetic Acid Optimal (Arg/Lys), preventing

aggregation and inhibiting

bacterial growth.

Do not use for initial

reconstitution. Salts promote
PBS / Saline Low (Initial) aggregation of high-

concentration peptides. Use

only for dilution.

Use only if peptide is stubborn.
DMSO Medium NPY usually does not require
DMSO.

Step 3: Dissolution Technique

e Add 0.1% Acetic Acid (or sterile water) to achieve a target concentration of 1 mg/mL (approx.
230 puM).

o Do NOT Vortex. Vortexing introduces air bubbles (oxygen), accelerating Met-oxidation.

o Technique: Tip the vial and rotate gently (swirl) or pipette up and down slowly against the
wall of the vial.

Step 4: Aliquoting Strategy

Never freeze-thaw the bulk stock.

» Prepare Single-Use Aliquots: Divide the stock into volumes required for one day's
experiment (e.g., 10 pL or 50 pL).
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» Vial Type: Use Polypropylene LoBind (Low Retention) tubes.
e Flash Freeze: Immerse tubes in liquid nitrogen or dry ice/ethanol bath immediately.

o Storage: Store at -80°C. (Stable for 6-12 months).

Experimental Workflow: Preventing Loss During
Assay

When diluting from Stock (1 mg/mL) to Working Concentration (e.g., 10 nM), you enter the
"Danger Zone" for adsorption.

The "Carrier Protein" Rule: For any concentration below 1 uM, the buffer MUST contain a
carrier to occupy surface binding sites.

Recommended Buffer Additives:
e 0.1% BSA (Bovine Serum Albumin): The gold standard. Blocks plastic binding sites.

» 0.05% Tween-20: Alternative if BSA interferes with your specific assay (e.g., some
fluorescence assays).

Visual Workflow for Dilution:
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Figure 2: Serial dilution strategy to maintain peptide integrity at nanomolar concentrations.

Troubleshooting & FAQs
Q1: My LC-MS shows a peak at M+16. What happened?

A: This is Methionine Sulfoxide. Your NPY has oxidized.
o Cause: Old stock, repeated freeze-thaw cycles, or vigorous vortexing during reconstitution.

» Solution: Discard the aliquot. Reconstitute a fresh vial using degassed solvents and gentle
swirling. Store under Argon if possible.

Q2: | see a white precipitate after adding PBS. Can | fix
it?
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A: This is "salting out."
e Cause: Adding high-salt buffer (PBS) directly to a high-concentration peptide stock.

e Solution: Add a small amount of Acetic Acid (10%) dropwise until it clears. In the future, dilute
the peptide with water/acetic acid before adding concentrated buffer salts.

Q3: The peptide activity is lower than expected in my
cell assay.

A: Check your plasticware.

e Diagnosis: If you diluted 10 nM NPY into a standard Eppendorf tube without BSA, you likely
lost ~50-80% of the peptide to the tube walls before it ever reached the cells.

o Fix: Switch to LoBind tubes and ensure your assay buffer contains 0.1% BSA.

Q4: Can | store the reconstituted peptide at -20°C?

A: Only for short periods (< 1 month).

e Reasoning: At -20°C, eutectic phases can form where microscopic pockets of liquid remain,
allowing slow acid hydrolysis or oxidation. -80°C is required for true suspension of chemical
activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Handling and Storage Guidelines for Peptides and Proteins [sigmaaldrich.com]
e 2. genscript.com [genscript.com]

» To cite this document: BenchChem. [Technical Support Center: Neuropeptide Y (29-64)
Stability & Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574824/docs#technical-support-center-
neuropeptide-y-29-64-stability-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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